![molecular formula C16H12N2O3S B2536306 [4-(4-Oxo-2-thioxo-1,4-dihydro-2H-quinazolin-3-yl)-phenyl]-acetic acid CAS No. 1284633-20-0](/img/structure/B2536306.png)
[4-(4-Oxo-2-thioxo-1,4-dihydro-2H-quinazolin-3-yl)-phenyl]-acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[4-(4-Oxo-2-thioxo-1,4-dihydro-2H-quinazolin-3-yl)-phenyl]-acetic acid, also known as QTA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. QTA belongs to the class of quinazoline derivatives and has been found to exhibit promising biological properties, including anti-inflammatory, antioxidant, and anticancer activities.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Triazole Derivatives : The cyclisation of [4-(4-oxo-2-phenyl-4H-quinazolin-3-yl)-phenoxy]-acetic acid derivatives has been explored to yield compounds with significant biological activity. These compounds have been synthesized and screened for their biological activities, demonstrating the versatility of the quinazolinone scaffold in medicinal chemistry (Havaldar & Patil, 2008).
Analgesic Activity : The synthesis of compounds with the quinazolinone core has shown significant analgesic activity, highlighting the potential of these derivatives in pain management. The study provides a basis for the development of new analgesic agents with improved efficacy (Osarodion, 2023).
Anticonvulsant Effects : Research into the anticonvulsant activity of 2-(4-oxo-2-thioxo-1,4-dihydro-3(2h)-quinazolinyl)-acetamides has yielded insights into the structural activity relationships necessary for anticonvulsant effects. These studies suggest the potential for developing new anticonvulsant drugs based on quinazolinone derivatives (Bunyatyan et al., 2020).
Anticancer Properties : The design and synthesis of novel α-aminophosphonates based on the quinazolinone moiety have shown promise as potential anticancer agents. This research underscores the importance of the quinazolinone scaffold in the development of new therapies for cancer (Awad et al., 2018).
Antibacterial and Antifungal Activities : The synthesis and biological evaluation of new quinazolinone derivatives have demonstrated significant antibacterial and antifungal activities. These findings highlight the potential of quinazolinone derivatives in addressing microbial resistance and developing new antimicrobial agents (El-Shenawy, 2017).
properties
IUPAC Name |
2-[4-(4-oxo-2-sulfanylidene-4aH-quinazolin-3-yl)phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3S/c19-14(20)9-10-5-7-11(8-6-10)18-15(21)12-3-1-2-4-13(12)17-16(18)22/h1-8,12H,9H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHCPMQQLHJJTKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2C(=NC(=S)N(C2=O)C3=CC=C(C=C3)CC(=O)O)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.